Cas no 1239844-59-7 (3-methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid)

• Product Name: 3-methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid
• CAS No: 1239844-59-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD16171772
• CID: 4579744
• PubChem ID: 119026792
• Update Time: 2025-06-25

3-methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid
• 3-methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid

• MDL： MFCD16171772
• Inchi： 1S/C8H10N2O3/c1-5-6(8(11)12)9-10-3-2-4-13-7(5)10/h2-4H2,1H3,(H,11,12)
• InChI Key： VGSCBQSMIDBVTE-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(O)=O)C(C)=C12

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 393.4±30.0 °C at 760 mmHg
• Flash Point: 191.7±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)